Cas no 1020971-45-2 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide
• CAS No: 1020971-45-2
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5205251
• PubChem ID: 28492352
• Update Time: 2025-10-16

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide

• Inchi： 1S/C14H15N3O3/c18-12(8-3-5-15-6-4-8)16-9-1-2-10-11(7-9)14(20)17-13(10)19/h1-2,7-8,15H,3-6H2,(H,16,18)(H,17,19,20)
• InChI Key： QXBFEIDTPNTYAW-UHFFFAOYSA-N
• SMILES： N1CCC(C(NC2C=CC3=C(C=2)C(=O)NC3=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide: An Overview of CAS No. 1020971-45-2

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide (CAS No. 1020971-45-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, which include a piperidine ring and an isoindole moiety. The combination of these functional groups imparts specific biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide is defined by its molecular formula C₁₆H₁₆N₂O₃. The compound's molecular weight is approximately 288.30 g/mol. The presence of the piperidine ring and the isoindole moiety contributes to its potential as a scaffold for the development of novel drugs targeting specific biological pathways.

Recent studies have highlighted the pharmacological properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide. One notable area of research involves its potential as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

In addition to its anti-inflammatory properties, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide has shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce oxidative stress and protect neuronal cells from damage induced by various toxins. These findings suggest that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide may have therapeutic potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide is multifaceted. It has been shown to modulate multiple signaling pathways involved in cellular homeostasis and survival. For example, it can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in inflammation and immune responses. By downregulating NF-kB activity, this compound can reduce the production of pro-inflammatory cytokines and chemokines.

Beyond its direct pharmacological effects, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide also exhibits favorable pharmacokinetic properties. Studies have shown that it has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide involves several well-established chemical reactions. One common approach is to start with 5-aminoisoindoline-1,3-dione and react it with piperidine-4-carbonyl chloride to form the desired product. This synthetic route is efficient and can be scaled up for industrial production.

In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide (CAS No. 1020971-45-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a promising candidate for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Further research and clinical trials are warranted to fully explore its therapeutic applications.